Cas no 2228564-93-8 (2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 2228564-93-8
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 5818072
• PubChem ID: 165828513
• Update Time: 2025-05-22

2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid
• EN300-1871540
• 2228564-93-8
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2-oxoacetic acid

• Inchi： 1S/C13H15NO6/c1-13(2,3)20-12(19)14-7-4-5-9(15)8(6-7)10(16)11(17)18/h4-6,15H,1-3H3,(H,14,19)(H,17,18)
• InChI Key： BTHOQVUUQJFDGD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C(C(=O)O)=O)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid

2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid

2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid, also known by its CAS number No. 2228564-93-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of phenylacetic acid, with a unique substitution pattern that imparts distinctive chemical and biological properties. The structure of this molecule includes a tert-butoxycarbonyl (Boc) group, which is commonly used as a protecting group in peptide synthesis, and a hydroxyl group at the 2-position of the phenyl ring, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of No. 2228564-93-8 in the development of novel therapeutic agents. Its structure allows for easy functionalization, enabling researchers to explore its applications in drug design. For instance, the Boc group can be readily removed under acidic conditions, revealing an amino group that can be further modified to create bioactive molecules. This property has been exploited in the synthesis of peptide-based drugs, where precise control over amino acid sequences is crucial.

The compound's phenolic hydroxyl group also plays a critical role in its reactivity and biological activity. Phenolic compounds are known for their antioxidant properties, and this molecule has shown promise in scavenging free radicals, which are implicated in various diseases such as cancer and neurodegenerative disorders. Furthermore, the oxoacetic acid moiety contributes to the molecule's ability to participate in metabolic pathways, making it a valuable tool in studying cellular energy metabolism.

From a synthetic perspective, No. 2228564-93-8 is typically prepared through multi-step reactions involving aromatic substitution and peptide coupling techniques. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, aligning with the growing trend toward sustainable and efficient chemical processes. This approach not only enhances the scalability of production but also minimizes environmental impact, which is increasingly important in modern pharmaceutical manufacturing.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with biological targets. Molecular docking studies have revealed potential binding modes with key enzymes involved in inflammation and apoptosis, suggesting its role as a lead compound for anti-inflammatory and anticancer drug development. Additionally, its ability to modulate cellular signaling pathways has been explored through high-throughput screening assays, further underscoring its therapeutic potential.

In terms of pharmacokinetics, No. 2228564-93-8 exhibits favorable absorption profiles when administered orally or parenterally. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance efficacy and reduce off-target effects.

The integration of green chemistry principles into the synthesis and application of this compound has also been a topic of recent interest. Researchers are exploring biocatalytic methods to synthesize this molecule using renewable feedstocks, thereby reducing reliance on petrochemical derivatives. Such approaches align with global efforts to promote sustainable practices across various industries.

In conclusion, No. 2228564-93-8, or 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-oxoacetic acid, stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable asset in drug discovery and development pipelines. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to advancing human health through innovative therapeutic solutions.